9-Methylfluorene
Cat. No. B046981
Key on ui cas rn:
2523-37-7
M. Wt: 180.24 g/mol
InChI Key: ZVEJRZRAUYJYCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:1]1[c:2]2[cH:3][cH:4][cH:5][cH:6][c:7]2-[c:8]2[cH:9][cH:10][cH:11][cH:12][c:13]21.[CH3:14][CH2:15][CH2:16][CH2:17][Li:18].[I:19][CH3:20]>>[CH:1]1([CH3:14])[c:2]2[cH:3][cH:4][cH:5][cH:6][c:7]2-[c:8]2[cH:9][cH:10][cH:11][cH:12][c:13]21
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc2c(c1)Cc1ccccc1-2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1c2ccccc2-c2ccccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
